Cas no 1255784-82-7 (7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one)

• Product Name: 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• CAS No: 1255784-82-7
• MF: C₁₃H₁₁N₃O₂
• MW: 241.245342493057
• CID: 5059286
• Update Time: 2025-05-23

7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
• 7-(4-Methoxyphenyl)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
• BBL001246
• STL083777
• H7826
• 7-(4-methoxyphenyl)-3,5-dihydropyrrolo[3,2-d]pyrimidin-4-one
• 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one

• Inchi： 1S/C13H11N3O2/c1-18-9-4-2-8(3-5-9)10-6-14-12-11(10)15-7-16-13(12)17/h2-7,14H,1H3,(H,15,16,17)
• InChI Key： PZJCZROJVSPXSP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=CNC2C(NC=NC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 1.4
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one

Comprehensive Guide to 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1255784-82-7): Properties, Applications, and Research Insights

The compound 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1255784-82-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This pyrrolopyrimidine derivative is characterized by its unique structural features, including a methoxyphenyl substituent and a fused pyrrole-pyrimidine core. Its molecular formula is C₁₃H₁₁N₃O₂, and it exhibits a molecular weight of 241.25 g/mol. Researchers are particularly interested in this compound due to its potential as a kinase inhibitor and its role in modulating various biological pathways.

One of the most frequently asked questions about 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one is its solubility and stability under different conditions. Studies indicate that this compound is soluble in organic solvents such as DMSO and methanol, but has limited solubility in water. Its stability is influenced by factors like pH and temperature, making it essential to store it in a cool, dry environment to maintain its integrity. The methoxy group attached to the phenyl ring enhances its lipophilicity, which is a critical factor in its pharmacokinetic properties.

In recent years, the application of 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one in drug discovery has expanded, particularly in the development of targeted therapies for diseases like cancer and inflammatory disorders. Its ability to inhibit specific protein kinases has made it a valuable scaffold for designing novel therapeutics. For instance, researchers are exploring its potential in EGFR (Epidermal Growth Factor Receptor) inhibition, a hot topic in oncology due to the rising demand for precision medicine. The compound's pyrrolopyrimidine core is structurally similar to several FDA-approved drugs, further highlighting its relevance in modern pharmacology.

Another area of interest is the synthetic route for 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one. Chemists often employ multistep organic synthesis involving condensation and cyclization reactions to achieve high yields. The use of palladium-catalyzed cross-coupling reactions has also been reported, which aligns with the growing trend toward sustainable and efficient synthetic methodologies. These advancements are crucial for scaling up production while minimizing environmental impact, a key concern in the pharmaceutical industry today.

The market demand for 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one is driven by its versatility in research and development. Suppliers and manufacturers are increasingly offering this compound in high purity grades (≥98%) to meet the needs of academic and industrial laboratories. Pricing trends indicate a steady increase, reflecting its growing importance in medicinal chemistry and biotechnology. Additionally, the compound's CAS No. 1255784-82-7 is frequently searched in scientific databases, underscoring its prominence in current research.

Future research directions for 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one include exploring its structure-activity relationships (SAR) to optimize its biological activity. Computational modeling and AI-driven drug design are expected to play a pivotal role in this process, as these technologies are revolutionizing the field of drug discovery. Furthermore, collaborations between academia and industry are likely to accelerate the translation of this compound into clinical applications, addressing unmet medical needs.

In summary, 7-(4-Methoxyphenyl)-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one (CAS No. 1255784-82-7) is a promising compound with wide-ranging applications in pharmaceuticals and biochemistry. Its unique pyrrolopyrimidine structure, combined with its potential as a kinase inhibitor, makes it a subject of ongoing research and development. As the scientific community continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of targeted therapies and precision medicine.